Cas no 186586-71-0 (L-Proline, 3-methyl-,ethyl ester, (3R)-)
186586-71-0 structure
Product Name:L-Proline, 3-methyl-,ethyl ester, (3R)-
CAS No:186586-71-0
MF:C8H15NO2
MW:157.210202455521
MDL:MFCD08274545
CID:114855
PubChem ID:15814240
Update Time:2025-04-18
L-Proline, 3-methyl-,ethyl ester, (3R)- Chemical and Physical Properties
Names and Identifiers
-
- L-Proline, 3-methyl-,ethyl ester, (3R)-
- (2S,3R)-CIS-3-METHYL-L-PROLINE ETHYL ESTER
- L-Proline,3-methyl-,ethyl ester,(3R)-(9CI)
- H-BETA-ME-L-PRO-OET
- (2S,3R)-cis-3-methyl-L-Pro ethyl ester
- L-Proline, 3-methyl-, ethyl ester, (3R)- (9CI)
- (2S,3R)-3-Methyl-pyrrolidine-2-carboxylic acid ethyl ester
- SCHEMBL6882050
- AKOS006286955
- ethyl (2S,3R)-3-methylpyrrolidine-2-carboxylate
- 186586-71-0
- (2S,3R)-Ethyl 3-methylpyrrolidine-2-carboxylate
-
- MDL: MFCD08274545
- Inchi: 1S/C8H15NO2/c1-3-11-8(10)7-6(2)4-5-9-7/h6-7,9H,3-5H2,1-2H3/t6-,7+/m1/s1
- InChI Key: YJXMGRSSLHPGTO-RQJHMYQMSA-N
- SMILES: O(CC)C([C@@H]1[C@H](C)CCN1)=O
Computed Properties
- Exact Mass: 157.11000
- Monoisotopic Mass: 157.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- PSA: 38.33000
- LogP: 0.87630
L-Proline, 3-methyl-,ethyl ester, (3R)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1125746-100mg |
(2S,3R)-3-Methyl-pyrrolidine-2-carboxylic acid ethyl ester |
186586-71-0 | 95% | 100mg |
$370 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1125746-250mg |
(2S,3R)-3-Methyl-pyrrolidine-2-carboxylic acid ethyl ester |
186586-71-0 | 95% | 250mg |
$610 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1125746-500mg |
(2S,3R)-3-Methyl-pyrrolidine-2-carboxylic acid ethyl ester |
186586-71-0 | 95% | 500mg |
$1115 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1125746-1g |
(2S,3R)-3-Methyl-pyrrolidine-2-carboxylic acid ethyl ester |
186586-71-0 | 95% | 1g |
$2105 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1125746-5g |
(2S,3R)-3-Methyl-pyrrolidine-2-carboxylic acid ethyl ester |
186586-71-0 | 95% | 5g |
$7705 | 2024-07-28 | |
| Chemenu | CM579471-1g |
(2S,3R)-CIS-3-METHYL-L-PROLINE ETHYL ESTER |
186586-71-0 | 95%+ | 1g |
$3920 | 2023-01-02 | |
| Chemenu | CM579471-5g |
(2S,3R)-CIS-3-METHYL-L-PROLINE ETHYL ESTER |
186586-71-0 | 95%+ | 5g |
$11760 | 2023-01-02 | |
| eNovation Chemicals LLC | Y1125746-50mg |
(2S,3R)-3-Methyl-pyrrolidine-2-carboxylic acid ethyl ester |
186586-71-0 | 95% | 50mg |
$255 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1125746-250mg |
(2S,3R)-3-Methyl-pyrrolidine-2-carboxylic acid ethyl ester |
186586-71-0 | 95% | 250mg |
$610 | 2025-02-26 | |
| eNovation Chemicals LLC | Y1125746-50mg |
(2S,3R)-3-Methyl-pyrrolidine-2-carboxylic acid ethyl ester |
186586-71-0 | 95% | 50mg |
$255 | 2025-02-26 |
L-Proline, 3-methyl-,ethyl ester, (3R)- Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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